Synthesis of spherical superconductors†
CrystEngComm Pub Date: 2013-03-19 DOI: 10.1039/C3CE40269J
Abstract
The cuprate superconductor YBa2Cu3O7−δ (Y123) has been synthesised for the first time in a spherical morphology. The use of carboxymethyl-dextran in a pre-formed, spherical morphology enables not only the engineering of this new macromorphological motif, but also crystallochemical control of the superconductor at the nano-scale.
Recommended Literature
- [1] Continuous flow SET-LRP in the presence of P(VDF-co-CTFE) as macroinitiator in a copper tubular reactor†
- [2] Luminescent solar concentrators: challenges for lanthanide-based organic–inorganic hybrid materials
- [3] A highly efficient magnetically confined ion source for real time on-line monitoring of trace compounds in ambient air†
- [4] The role of the biotin linker in polymer antibody mimetics, iBodies, in biochemical assays†
- [5] Back cover
- [6] V.—Notes on some experiments made with a view to ascertaining the practical nature of a proposed method of determining the mineral strength of soils by means of water-culture
- [7] Inside front cover
- [8] Acid-catalysed electron-transfer reactions of lead tetra-acetate: stable cation-radicals from carbazole derivatives
- [9] Virtual membrane for filtration of particles using surface acoustic waves (SAW)
- [10] Dynamic environment at the Zr6 oxo cluster surface is key for the catalytic formation of amide bonds†
Journal Name:CrystEngComm
Research Products
-
CAS no.: 12187-14-3
-
CAS no.: 15965-56-7
-
CAS no.: 131525-50-3
-
CAS no.: 170230-88-3
-
CAS no.: 1195-42-2